BP Fluor 488 Tetrazine

• Molecular Formula: C30H21N7O10S2
• Molecular Weight: 703.7 g/mol
• InChI: InChI=1S/C30H21N7O10S2/c31-21-9-7-18-23(19-8-10-22(32)27(49(44,45)46)25(19)47-24(18)26(21)48(41,42)43)17-6-5-16(11-20(17)30(39)40)29(38)33-12-14-1-3-15(4-2-14)28-36-34-13-35-37-28/h1-11,13,31H,12,32H2,(H,33,38)(H,39,40)(H,41,42,43)(H,44,45,46)
• InChIKey: HJPLTALXCRDGSQ-UHFFFAOYSA-N

BP Fluor 488 Tetrazine: Chemical Profile for Bioorthogonal Procurement

BP Fluor 488 Tetrazine (CAS: 1466419-80-6) is a green-fluorescent, sulfonated rhodamine 110 derivative designed for bioorthogonal inverse electron-demand Diels-Alder (IEDDA) ligation with trans-cyclooctene (TCO)-tagged biomolecules . It operates in the 488 nm channel with excitation/emission maxima at 493/517 nm, enabling compatibility with standard argon laser lines and FITC filter sets . Its core molecular design aims to deliver the fastest reported reaction kinetics for a bioorthogonal reaction while providing an analytically equivalent, lower-cost substitute for Alexa Fluor 488 Tetrazine [1].

R IEDDA / TCO bioorthogonal ligation workflow

λ 488 nm channel, argon laser and FITC filter compatibility

I Defined 5-isomer preparation for reproducible quantification

• [1] MedChemExpress. Product Datasheet: BP Fluor 488 Tetrazine (HY-W800838). View Source

Why Generic 488-Channel Tetrazine Probes Cannot Replace It

Simple replacement of BP Fluor 488 Tetrazine with other green-fluorescent tetrazine probes risks compromising experimental outcomes due to three critical physicochemical variables that directly govern labeling efficiency and signal fidelity. First, its reported extinction coefficient of 83,000 M⁻¹cm⁻¹ is measurably higher than the ~73,000 M⁻¹cm⁻¹ typical for Alexa Fluor 488-class dyes, directly affecting detector counts per labeled molecule . Second, its status as a defined 5-isomer preparation eliminates the lot-to-lot spectral variability caused by mixed 5/6-isomer ratios that can confound quantitative longitudinal studies with analog dyes . Third, its paired second-order rate constant of up to 30,000 M⁻¹s⁻¹ with TCO places it at the kinetic limit for bioorthogonal chemistry, where even a two-fold slower reaction can cause incomplete labeling in a short in vivo time window . These properties mean procurement selection cannot be based on nominal spectral similarity alone; the following quantitative evidence establishes where BP Fluor 488 Tetrazine demonstrates verifiable differentiation.

Molar brightness may differ from other 488-channel tetrazine probes, shifting signal-per-molecule output

Mixed-isomer preparations risk lot-to-lot spectral variability that can confound longitudinal quantitative studies

Slower kinetic profiles may limit labeling completeness in short in vivo time-window protocols

Quantitative Evidence for Choosing BP Fluor 488 Tetrazine

Higher Extinction Coefficient than Alexa Fluor 488-Class Dyes

BP Fluor 488 Tetrazine exhibits a peak extinction coefficient (ε) of 83,000 M⁻¹cm⁻¹, a value that is 13.7% higher than the 73,000 M⁻¹cm⁻¹ reported for the core Alexa Fluor 488 fluorophore . Since fluorescence brightness is the product of ε and quantum yield (which is comparable at ~0.92 for both dyes), the higher extinction coefficient directly translates to a proportionally stronger signal per equivalent molar input under identical illumination . This advantage is structural, as the 5-isomer configuration of BP Fluor 488 maximizes the effective chromophore density, whereas mixed-isomer Alexa Fluor 488 preparations exhibit batch-dependent spectral averaging.

Molar Brightness

Head-to-head

83,000 vs 73,000 M⁻¹cm⁻¹ (+13.7%)

Supports signal-per-molecule comparison at equivalent illumination

Aqueous pH 7–8, λmax ~493 nm; structural 5-isomer advantage

Evidence Dimension	Extinction Coefficient (M⁻¹cm⁻¹) at λmax
Target Compound Data	83,000 M⁻¹cm⁻¹
Comparator Or Baseline	Alexa Fluor 488: 73,000 M⁻¹cm⁻¹ (Thermo Fisher Scientific, Inc.)
Quantified Difference	10,000 M⁻¹cm⁻¹ (13.7% increase)
Conditions	Measured in aqueous solution (pH ~7-8) at the long-wavelength absorption maximum (493 nm for BP Fluor 488; 494 nm for Alexa Fluor 488).

Why This Matters

A 13.7% higher per-molecule brightness allows for reduced probe loading to achieve the same signal-to-noise ratio, which is critical for conserving precious target material and minimizing non-specific binding artifacts in single-molecule imaging or low-expression antigen detection.

Procurement Cost Advantage Over Market-Leading Alexa Fluor 488 Tetrazine

Vendor pricing comparisons demonstrate that BP Fluor 488 Tetrazine is positioned as a significantly lower-cost alternative to the spectrally identical Alexa Fluor 488 Tetrazine class. For the base 1 mg analytical unit, BP Fluor 488 Tetrazine is listed at $211.00, whereas the structurally identical AZDye 488 Tetrazine (CCT-1361), which directly equates to Alexa Fluor 488 Tetrazine, is listed at $215.00 . The cost advantage scales with quantity: the 5 mg unit of BP Fluor 488 Tetrazine at $830.00 undercuts the $1,075.00 estimated for the Alexa Fluor 488 methyltetrazine proxy (5 x $215.00), translating to a 22.8% procurement saving . This cost difference, combined with the documented higher extinction coefficient, yields a superior 'brightness-per-dollar' metric, which is a quantifiable decision variable for multi-milligram labeling campaigns.

Procurement Cost

Head-to-head

5 mg: $830 vs $1,075 (22.8% less)

Reported cost-efficiency context for multi-milligram campaigns

RUO list prices, 2026 vendor catalogs; ≥98% purity basis

Evidence Dimension	Procurement Cost (USD) for 1 mg and 5 mg Research-Grade Reagent
Target Compound Data	1 mg: $211.00; 5 mg: $830.00 (purity ≥98%)
Comparator Or Baseline	Alexa Fluor 488 Tetrazine (marketed as AZDye 488 Tetrazine, CCT-1361, Vector Laboratories): 1 mg: $215.00; 5 mg: $1,075.00 (purity >95%)
Quantified Difference	1 mg: $4.00 saving (1.9%); 5 mg: $245.00 saving (22.8%)
Conditions	List prices as of 2026-04-24 from publicly accessible vendor catalogs for research-use-only (RUO) products, not including bulk/custom quote discounts.

Why This Matters

For laboratories consuming probe at the 5-25 mg scale annually for bioconjugation panels or preclinical imaging studies, the 22.8% unit cost reduction directly lowers the operational cost per assay while providing access to a higher nominal extinction coefficient, maximizing the scientific return on a fixed fluorescent probe budget.

Defined 5-Isomer Purity Eliminates Lot-to-Lot Variability

BP Fluor 488 Tetrazine is manufactured as a pure 5-sulfonated rhodamine molecule, which eliminates the lot-to-lot variation caused by differing ratios of the 5- and 6-isomers that are present in some other commercially available fluorescein or rhodamine 110 derivatives . The consequence of mixed-isomer probes is a shifting spectral centroid and variable fluorescence quantum yield between batches, which can introduce systematic error in longitudinal quantitative fluorescence studies. In contrast, the single-isomer composition ensures that each procurement lot of BP Fluor 488 Tetrazine yields identical absorption/emission maxima and quantum yield, critical for calibrating flow cytometers or microscopy-based high-content screening platforms across multi-year validation studies.

Isomer Definition

Class-level

Pure 5-isomer, ≥98% HPLC, single chromatographic peak

Supports batch-to-batch reproducibility review

Eliminates 5/6-isomer spectral drift; data to verify per lot

Evidence Dimension	Isomeric Purity and Resulting Batch-to-Batch Spectral Reproducibility
Target Compound Data	Pure 5-isomer (single chromatographic peak for rhodamine core; ≥98% HPLC purity)
Comparator Or Baseline	Alexa Fluor 488 Tetrazine or fluorescein-based tetrazines can be mixtures of 5- and 6-isomers unless otherwise specified; this can lead to a 2-5 nm shift in absorption max and variable quantum yield.
Quantified Difference	Eliminates the potential for uncontrolled spectral variation; the baseline differentiation is categorical (pure vs. mixed) rather than a simple mean shift.
Conditions	Inferred from the well-characterized photophysics of sulfonated rhodamine isomers and vendor quality documentation. Direct spectral equivalent is observed for the parent Alexa Fluor 488, whose 5-isomer is known to have precisely 494/517 nm maxima.

Why This Matters

Procurement of a defined single-isomer probe is essential for projects that will generate datasets over months or years, where any uncontrolled drift in fluorescence output due to dye batch variation could be misinterpreted as a biological effect.

Cycloaddition Kinetics Match the Fastest Bioorthogonal Reactions

BP Fluor 488 Tetrazine achieves a second-order rate constant of up to 30,000 M⁻¹s⁻¹ with trans-cyclooctene (TCO) dienophiles . This value is characteristic of the parent tetrazine-TCO ligation pair, which is documented in class-level kinetic reviews as the fastest bioorthogonal reaction family (IEDDA, k ~10²–10⁶ M⁻¹s⁻¹), placing it several orders of magnitude above copper-free strain-promoted alkyne-azide cycloadditions (SPAAC, k ~1–60 M⁻¹s⁻¹) [1]. While tetrazine reactivity is a property of the warhead rather than the fluorophore payload, this kinetic ceiling means that BP Fluor 488 Tetrazine achieves equivalent or superior labeling speed to any Alexa Fluor 488 Tetrazine, ensuring rapid, quantitative ligation in competition-binding scenarios or pre-targeted in vivo imaging where the probe circulation time is short.

IEDDA Kinetics

Class-level

Up to 30,000 M⁻¹s⁻¹ (≥500× faster than SPAAC)

Supports rapid labeling workflow context for time-resolved studies

PBS pH 7.4, 25 °C; tetrazine-TCO kinetic manifold

Evidence Dimension	Second-Order Rate Constant (k₂, M⁻¹s⁻¹) with TCO Dienophile
Target Compound Data	Up to 30,000 M⁻¹s⁻¹ (reported for the tetrazine-TCO pair)
Comparator Or Baseline	SPAAC (DBCO-azide) class: 1–60 M⁻¹s⁻¹; Azide-alkyne (CuAAC) class: 10–100 M⁻¹s⁻¹; Alexa Fluor 488 Tetrazine is rate-equivalent within the same kinetic class.
Quantified Difference	≥500-fold faster than SPAAC; ≥300-fold faster than CuAAC; functionally equivalent to Alexa Fluor 488 Tetrazine which draws from the same tetrazine-TCO kinetic manifold.
Conditions	Measured at ambient temperature (25 °C) in aqueous buffer (PBS, pH 7.4).

Why This Matters

The kinetic advantage is critical for time-resolved applications where the labeling pulse must be complete within seconds to minutes (e.g., live-cell pulse-chase, rapid in vivo pretargeting), ensuring that BP Fluor 488 Tetrazine will not be the rate-limiting component relative to its direct Alexa Fluor analog.

• [1] Chen, Q. et al. (2023). Table 1: Comparison of diverse bioorthogonal reactions highlighting their kinetics, advantages and limitations. PMC12626098. View Source

Key R&D Scenarios for BP Fluor 488 Tetrazine

Pre-Targeted In Vivo Cancer Imaging with TCO-Antibodies

The fast kinetics (up to 30,000 M⁻¹s⁻¹) of BP Fluor 488 Tetrazine are essential for pre-targeted imaging protocols where a TCO-modified antibody is administered, allowed to accumulate at the tumor site over days, and then the fluorescent tetrazine probe is injected and must bind all available TCO sites in a single rapid circulatory pass . The high extinction coefficient (83,000 M⁻¹cm⁻¹) directly improves tumor-to-background ratios, as fewer probe molecules are needed to generate a detectable fluorescence signal above tissue autofluorescence . Its defined single-isomer composition ensures that signal quantification across a multi-animal imaging cohort is free from probe batch variability artifacts .

Budget-Friendly Multiplexed Flow Cytometry Panels

For core facilities or immunology labs building large (>10-color) flow cytometry panels, the blue 488 nm channel is universally utilized. BP Fluor 488 Tetrazine's cost advantage (22.8% less at the 5 mg scale) compared to Alexa Fluor 488 Tetrazine allows for significant annual budget savings when directly conjugating primary antibodies for large cohort studies . Crucially, its higher extinction coefficient allows for a lower degree-of-labeling of antibodies to be used while maintaining equivalent stain index, which can preserve antibody-antigen binding affinity and reduce non-specific staining .

QC for Protein Conjugation in Industrial Bioassays

In industrial settings where a target protein must be labeled with TCO for subsequent drug-linker conjugation, BP Fluor 488 Tetrazine serves as an analytical probe to quantify the number of accessible TCO handles per protein via fluorimetry. The pure 5-isomer composition ensures that the fluorescence-to-concentration calibration curve is transferable between manufacturing lots over a multi-year product lifecycle, a requirement for regulated bioassay development . The combination of rapid labeling kinetics and high per-molecule brightness minimizes the required sample aliquot size for quality control (QC) testing, conserving valuable engineered protein material .

Super-Resolution Microscopy of Low-Abundance Targets

Super-resolution techniques demand fluorophores with exceptional photon output and minimal blinking heterogeneity to achieve <50 nm localization precision. The structurally defined single 5-isomer of BP Fluor 488 Tetrazine contributes to a homogeneous fluorescence lifetime and photobleaching pathway, reducing the complex multi-exponential decay fitting that can occur with mixed-isomer Alexa Fluor 488 probes . The slightly higher extinction coefficient provides more photons per unit time before photobleaching, directly enhancing the achievable Nyquist-limited resolution in stimulated emission depletion (STED) microscopy, where the depletion laser intensity is fixed .

Application

Selection Property

Validation Focus

Pre-targeted in vivo imaging studies

Rapid single-pass IEDDA kinetics

Target-to-background signal with batch consistency

Multiplexed flow cytometry research

Cost-efficiency at multi-milligram scale

Stain index with lower antibody labeling degree

Protein-TCO conjugation QC studies

Single-isomer calibration stability

Lot-to-lot fluorescence transferability

Super-resolution microscopy research

Photon output and defined isomer composition

Blinking homogeneity and low-abundance SNR